Cas no 851805-61-3 (1-(4-methoxybenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole)

• Product name: 1-(4-methoxybenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole
• CAS No: 851805-61-3
• MF: C₁₉H₁₇F₃N₂O₂S
• MW: 394.410693883896
• CID: 6466139

1-(4-methoxybenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxybenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole
• Methanone, [4,5-dihydro-2-[[[3-(trifluoromethyl)phenyl]methyl]thio]-1H-imidazol-1-yl](4-methoxyphenyl)-

• Inchi： 1S/C19H17F3N2O2S/c1-26-16-7-5-14(6-8-16)17(25)24-10-9-23-18(24)27-12-13-3-2-4-15(11-13)19(20,21)22/h2-8,11H,9-10,12H2,1H3
• InChI Key： WGYRMFPQRSVKIJ-UHFFFAOYSA-N
• SMILES： C(N1C(SCC2=CC=CC(C(F)(F)F)=C2)=NCC1)(C1=CC=C(OC)C=C1)=O

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 488.4±55.0 °C(Predicted)
• pka: 1.95±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-(4-methoxybenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole

Research Brief on 1-(4-methoxybenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole (CAS: 851805-61-3)

1-(4-methoxybenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole (CAS: 851805-61-3) is a chemically synthesized small molecule that has garnered significant attention in recent biomedical research due to its potential therapeutic applications. This compound, characterized by its imidazole core and trifluoromethylphenyl moiety, has been investigated for its pharmacological properties, particularly in the context of enzyme inhibition and receptor modulation. The presence of the methoxybenzoyl group further enhances its bioactivity, making it a promising candidate for drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of 851805-61-3. In vitro and in vivo experiments have demonstrated its efficacy in targeting specific pathways involved in inflammatory and proliferative diseases. For instance, research published in the Journal of Medicinal Chemistry (2023) highlighted its role as a potent inhibitor of cyclooxygenase-2 (COX-2), suggesting potential applications in the treatment of chronic inflammation and pain. Additionally, its ability to modulate the activity of certain G-protein-coupled receptors (GPCRs) has been explored, opening new avenues for the development of targeted therapies.

The synthesis and optimization of 851805-61-3 have also been a focal point of recent research. Advances in synthetic chemistry have enabled the production of derivatives with improved pharmacokinetic profiles and reduced off-target effects. A study in ACS Chemical Biology (2024) reported the development of a novel derivative with enhanced bioavailability and selectivity, paving the way for preclinical trials. These findings underscore the compound's versatility and potential as a scaffold for further drug discovery efforts.

Despite these promising developments, challenges remain in the clinical translation of 851805-61-3. Issues such as metabolic stability, toxicity, and formulation optimization need to be addressed to ensure its suitability for human use. Ongoing research aims to tackle these hurdles through structural modifications and advanced delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progression of this compound from the bench to the bedside.

In conclusion, 1-(4-methoxybenzoyl)-2-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-4,5-dihydro-1H-imidazole (CAS: 851805-61-3) represents a compelling area of research in the field of chemical biology and medicinal chemistry. Its multifaceted pharmacological properties and potential therapeutic applications make it a valuable subject for continued investigation. Future studies will likely focus on refining its biological activity, optimizing its drug-like properties, and exploring its efficacy in disease models, ultimately contributing to the development of novel therapeutics.